Cas no 88289-57-0 (3-(5-Methylthiophen-2-yl)-1H-indole)
88289-57-0 structure
Product Name:3-(5-Methylthiophen-2-yl)-1H-indole
CAS No:88289-57-0
MF:C13H11NS
MW:213.298141717911
CID:2811316
PubChem ID:71405277
Update Time:2025-04-21
3-(5-Methylthiophen-2-yl)-1H-indole Chemical and Physical Properties
Names and Identifiers
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- 88289-57-0
- 3-(5-Methylthiophen-2-yl)-1H-indole
- DTXSID10825928
- DTXCID80776670
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- Inchi: 1S/C13H11NS/c1-9-6-7-13(15-9)11-8-14-12-5-3-2-4-10(11)12/h2-8,14H,1H3
- InChI Key: XVLYIYHCHXVAKF-UHFFFAOYSA-N
- SMILES: S1C(C)=CC=C1C1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 213.06122053Da
- Monoisotopic Mass: 213.06122053Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 44Ų
3-(5-Methylthiophen-2-yl)-1H-indole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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